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Glycerophospholipids
Glycerophospholipids are a class of lipids that play critical roles in cell membranes, particularly in maintaining their fluidity and integrity. These molecules consist of a glycerol backbone linked to two fatty acids via ester bonds and a phosphate group, which is further attached to choline or other alcohols. Common types include phosphatidylcholine (PC) and phosphatidylethanolamine (PE). They are essential for various biological processes such as signal transduction, membrane trafficking, and cellular homeostasis. In industrial applications, glycerophospholipids can be used in cosmetics, pharmaceuticals, food additives, and emulsifiers due to their excellent emulsifying properties and stability under varying conditions. Their unique structure allows them to form bilayers crucial for the formation of organelles within cells and protecting against environmental stressors.
Glycerophosphoethanolamines
1-(1Z-alkenyl)-glycero-3-phosphocholines
Glycerophosphocholines
1-acyl-sn-glycero-3-phosphocholines
Glycerophosphoglycerols
Glycerophosphates
Glycerophosphoserines
1-acylglycerol-3-phosphates
Monoalkylglycerophosphocholines
Phosphatidylethanolamines
Phosphatidylethanols
1-(1Z-alkenyl),2-acylglycerophosphoethanolamines
1-acyl-sn-glycero-3-phosphoethanolamines
Phosphatidylcholines
1,2-diacylglycerol-3-phosphates
Glycerophosphoinositol phosphates
CDP-glycerols
Glycerophosphoinositols
Glycerophosphoglycerophosphoglycerols
Glycero-3-pyrophosphates
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